![molecular formula C12H15NOS B6147006 1-[7-(propan-2-yloxy)-1-benzothiophen-2-yl]methanamine CAS No. 2167583-04-0](/img/no-structure.png)
1-[7-(propan-2-yloxy)-1-benzothiophen-2-yl]methanamine
Overview
Description
1-(7-(Propan-2-yloxy)-1-benzothiophen-2-yl)methanamine, also known as 1-benzothiophene-2-carboxylic acid propyl ester, is an organic compound with a molecular weight of 217.3 g/mol and a melting point of 120-122°C. This compound is a colorless solid that is soluble in water and ethanol. It is used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals.
Mechanism of Action
1-(7-(Propan-2-yloxy)-1-[7-(propan-2-yloxy)-1-benzothiophen-2-yl]methanaminehen-2-yl)methanamine acts as an electrophile in organic reactions, forming covalent bonds with other molecules. It is also capable of forming hydrogen bonds with other molecules, allowing it to interact with a variety of compounds.
Biochemical and Physiological Effects
1-(7-(Propan-2-yloxy)-1-[7-(propan-2-yloxy)-1-benzothiophen-2-yl]methanaminehen-2-yl)methanamine has a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory effects in animal models, as well as antifungal activity. Additionally, it has been shown to have antimicrobial activity against a variety of bacteria, including Escherichia coli, Staphylococcus aureus, and Klebsiella pneumoniae.
Advantages and Limitations for Lab Experiments
1-(7-(Propan-2-yloxy)-1-[7-(propan-2-yloxy)-1-benzothiophen-2-yl]methanaminehen-2-yl)methanamine has several advantages for use in laboratory experiments. It is relatively stable, has a low melting point, and is soluble in water and ethanol. Additionally, it is relatively inexpensive and readily available. However, it is not suitable for use in reactions involving strong acids or bases, as it is not very stable in these conditions.
Future Directions
1-(7-(Propan-2-yloxy)-1-[7-(propan-2-yloxy)-1-benzothiophen-2-yl]methanaminehen-2-yl)methanamine has a variety of potential future applications. It could be used in the synthesis of new drugs, agrochemicals, and specialty chemicals. Additionally, it could be used in the synthesis of new polymers, such as polyurethanes and polyamides. It could also be used in the development of new materials, such as nanomaterials and biopolymers. Furthermore, it could be used in the development of new catalysts and enzymes for use in synthetic organic chemistry.
Synthesis Methods
The synthesis of 1-(7-(Propan-2-yloxy)-1-[7-(propan-2-yloxy)-1-benzothiophen-2-yl]methanaminehen-2-yl)methanamine can be achieved through the reaction of 4-methylbenzyl alcohol and 1-[7-(propan-2-yloxy)-1-benzothiophen-2-yl]methanaminehene-2-carboxylic acid in the presence of an acid catalyst. The reaction proceeds in two steps, first forming an ester, followed by an intramolecular cyclization. The reaction is carried out at a temperature of 80-90°C and a pressure of 1-2 atm.
Scientific Research Applications
1-(7-(Propan-2-yloxy)-1-[7-(propan-2-yloxy)-1-benzothiophen-2-yl]methanaminehen-2-yl)methanamine has a variety of applications in scientific research. It is used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used in the synthesis of polymers, such as polyurethanes and polyamides, as well as in the synthesis of various drugs, including anti-inflammatory agents and antifungal agents. Additionally, it is used in the synthesis of various polymers, such as polyvinyl chloride and polyethylene terephthalate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-[7-(propan-2-yloxy)-1-benzothiophen-2-yl]methanamine' involves the reaction of 1-benzothiophene-2-carboxylic acid with propan-2-ol to form 7-(propan-2-yloxy)-1-benzothiophene-2-carboxylic acid. This intermediate is then reacted with thionyl chloride to form 7-(propan-2-yloxy)-1-benzothiophene-2-carbonyl chloride. The final step involves the reaction of the carbonyl chloride intermediate with methanamine to form the target compound.", "Starting Materials": [ "1-benzothiophene-2-carboxylic acid", "propan-2-ol", "thionyl chloride", "methanamine" ], "Reaction": [ "1. 1-benzothiophene-2-carboxylic acid is reacted with propan-2-ol in the presence of a dehydrating agent such as sulfuric acid to form 7-(propan-2-yloxy)-1-benzothiophene-2-carboxylic acid.", "2. The intermediate 7-(propan-2-yloxy)-1-benzothiophene-2-carboxylic acid is then reacted with thionyl chloride in the presence of a base such as pyridine to form 7-(propan-2-yloxy)-1-benzothiophene-2-carbonyl chloride.", "3. The final step involves the reaction of the carbonyl chloride intermediate with methanamine in the presence of a base such as triethylamine to form the target compound 1-[7-(propan-2-yloxy)-1-benzothiophen-2-yl]methanamine." ] } | |
CAS RN |
2167583-04-0 |
Product Name |
1-[7-(propan-2-yloxy)-1-benzothiophen-2-yl]methanamine |
Molecular Formula |
C12H15NOS |
Molecular Weight |
221.3 |
Purity |
95 |
Origin of Product |
United States |
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